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Compound of Interest

Compound Name: C.I. Mordant Orange 29

Cat. No.: B15555860 Get Quote

Note on Application as a Fluorescent Probe:

Extensive literature review does not support the use of C.I. 18744, also known as Eriochrome

Blue Black B or Mordant Black 3, as a fluorescent probe in microscopy. Its primary application

in scientific research is as a metallochromic and complexometric indicator, where it exhibits a

distinct color change in the presence of metal ions. While a related compound, Eriochrome

Black T, has been used in a complex with europium to create a specific fluorescent probe,

Eriochrome Blue Black B itself is not recognized for intrinsic fluorescence suitable for

microscopic imaging. The following application notes and protocols are based on its well-

documented use as a chemical indicator and histological stain.

I. Chemical and Physical Properties
Eriochrome Blue Black B is a versatile azo dye with established applications in analytical

chemistry and histology.[1][2] Its utility stems from its ability to form complexes with metal ions,

leading to a visible color change.[1][3]
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Property Value Reference

Synonyms
Eriochrome Blue Black B,

Mordant Black 3, C.I. 14640
[1]

Molecular Formula C₂₀H₁₃N₂NaO₅S

Molecular Weight 416.38 g/mol

CAS Number 3564-14-5

Appearance Black fine crystalline powder [4]

Solubility in Water 20 g/L at 20°C [5]

Absorption Maximum (λmax) 634-644 nm (in pH 10.0 buffer)

pH 9.5 (10 g/L in H₂O at 20°C)

II. Primary Application: Complexometric Titration
Eriochrome Blue Black B is widely used as an indicator in complexometric titrations to

determine the concentration of various metal ions, such as calcium (Ca²⁺), magnesium (Mg²⁺),

zinc (Zn²⁺), and manganese (Mn²⁺).[3][6][7] This is particularly relevant for determining water

hardness.[1] The dye is blue when free in solution at a pH of 10, and it forms a red complex

with metal ions. During a titration with a chelating agent like EDTA, the endpoint is signaled by

a color change from red to blue as the metal ions are sequestered from the dye.[8]
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Workflow for Water Hardness Determination using Eriochrome Blue Black B
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Caption: Workflow for determining water hardness via complexometric titration.
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Protocol for Water Hardness Determination:

Preparation of Indicator Solution: Dissolve 0.5 g of Eriochrome Blue Black B in 100 mL of a

suitable solvent like triethanolamine or ethanol.

Sample Preparation: Take a known volume of the water sample (e.g., 50 mL) in a flask.

Buffering: Add 1-2 mL of a pH 10 buffer solution (e.g., ammonia-ammonium chloride buffer)

to the water sample. This is crucial for the correct function of the indicator.

Indicator Addition: Add a few drops of the Eriochrome Blue Black B indicator solution to the

buffered sample. The solution will turn a wine-red color if calcium or magnesium ions are

present.

Titration: Titrate the sample with a standardized EDTA (ethylenediaminetetraacetic acid)

solution.

Endpoint Determination: The endpoint of the titration is reached when the color of the

solution changes from wine-red to a distinct blue.

Calculation: The concentration of the metal ions can be calculated based on the volume of

EDTA solution used.

III. Application in Histology
Eriochrome Blue Black B is also used as a dye in histological staining, although less commonly

than other dyes. It can be used to visualize certain cellular components.

General Staining Protocol Logic
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General Histological Staining Workflow

Tissue Preparation

Staining Procedure

Final Steps

Fixation

Embedding & Sectioning

Mounting on Slides

Dewaxing & Rehydration

Staining with Eriochrome Blue Black B Solution

Rinsing

Differentiation (if necessary)

Dehydration

Clearing

Coverslipping

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15555860?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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